Cas no 2585-25-3 (Benzamide,N-(2-methylpropyl)-4-nitro-)

• Product Name: Benzamide,N-(2-methylpropyl)-4-nitro-
• CAS No: 2585-25-3
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 281950
• PubChem ID: 347930
• Update Time: 2025-04-19

Benzamide,N-(2-methylpropyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(2-methylpropyl)-4-nitro-
• N-(2-methylpropyl)-4-nitrobenzamide
• N-Isobutyl-4-nitrobenzamide
• DTXSID80324498
• NSC 406855
• N-isobutyl-p-nitro-benzamide
• AKOS003245629
• Oprea1_662559
• AG-690/11634020
• Oprea1_389410
• 2585-25-3
• NSC-406855
• DPXAUDVSHNKGLR-UHFFFAOYSA-N
• SCHEMBL5940592
• NSC406855
• 4-nitro-N-(2-methylpropyl)benzamide

• Inchi： 1S/C11H14N2O3/c1-8(2)7-12-11(14)9-3-5-10(6-4-9)13(15)16/h3-6,8H,7H2,1-2H3,(H,12,14)
• InChI Key： DPXAUDVSHNKGLR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NCC(C)C

Computed Properties

• Exact Mass: 222.10052
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 72.24